3-(4-tert-butylphenyl)-N-(4-methyl-3-nitrophenyl)acrylamide

• IUPAC Name: (E)-3-(4-tert-butylphenyl)-N-(4-methyl-3-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C20H22N2O3/c1-14-5-11-17(13-18(14)22(24)25)21-19(23)12-8-15-6-9-16(10-7-15)20(2,3)4/h5-13H,1-4H3,(H,21,23)/b12-8+
• InChI Key: PUTNDQVDSKHDRD-XYOKQWHBSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C=CC2=CC=C(C=C2)C(C)(C)C)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C=C(C=C1)NC(=O)/C=C/C2=CC=C(C=C2)C(C)(C)C)[N+](=O)[O-]
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

3-(4-tert-butylphenyl)-N-(4-methyl-3-nitrophenyl)acrylamide, also known as TBNPA, is a chemical compound that belongs to the class of acrylamide derivatives. It is widely used as a flame retardant in various industries, including electronics, textiles, and plastics. TBNPA has gained significant attention due to its unique properties, which make it an effective flame retardant.

Mechanism of Action

The mechanism of action of 3-(4-tert-butylphenyl)-N-(4-methyl-3-nitrophenyl)acrylamide as a flame retardant is based on its ability to inhibit the formation of free radicals during the combustion process. This compound reacts with the free radicals generated during combustion, thereby preventing the propagation of the flame.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity and is not expected to have any adverse effects on human health. However, studies have shown that this compound can accumulate in the environment and may have negative effects on aquatic organisms.

Advantages and Limitations for Lab Experiments

3-(4-tert-butylphenyl)-N-(4-methyl-3-nitrophenyl)acrylamide has several advantages as a flame retardant, including its high efficiency, low toxicity, and compatibility with various materials. However, this compound has some limitations, such as its limited solubility in water and its tendency to migrate from treated materials over time.

Future Directions

There are several future directions for the research on 3-(4-tert-butylphenyl)-N-(4-methyl-3-nitrophenyl)acrylamide. One direction is to develop more efficient and environmentally friendly flame retardants that can replace this compound. Another direction is to study the long-term effects of this compound on the environment and human health. Additionally, further research is needed to understand the mechanism of action of this compound as a flame retardant and to optimize its performance in various applications.
Conclusion
In conclusion, this compound is a widely used flame retardant that has gained significant attention due to its unique properties. It is synthesized by reacting 4-tert-butylphenylamine with 4-methyl-3-nitrobenzoyl chloride in the presence of a base. This compound has been extensively studied for its flame retardant properties and is used in various applications, such as electronics, textiles, and plastics. Its mechanism of action is based on its ability to inhibit the formation of free radicals during the combustion process. This compound has low toxicity and is not expected to have any adverse effects on human health. However, it may have negative effects on aquatic organisms. This compound has several advantages as a flame retardant, including its high efficiency, low toxicity, and compatibility with various materials. However, it also has some limitations, such as its limited solubility in water and its tendency to migrate from treated materials over time. Further research is needed to develop more efficient and environmentally friendly flame retardants and to understand the long-term effects of this compound on the environment and human health.

Synthesis Methods

3-(4-tert-butylphenyl)-N-(4-methyl-3-nitrophenyl)acrylamide can be synthesized by reacting 4-tert-butylphenylamine with 4-methyl-3-nitrobenzoyl chloride in the presence of a base, such as triethylamine. The reaction is carried out in an organic solvent, such as dichloromethane or chloroform, under reflux conditions. After the reaction is complete, the product is purified by recrystallization from a suitable solvent, such as ethanol or ethyl acetate.

Scientific Research Applications

3-(4-tert-butylphenyl)-N-(4-methyl-3-nitrophenyl)acrylamide has been extensively studied for its flame retardant properties. It is used in various applications, such as electronics, textiles, and plastics, to reduce the risk of fire. This compound is also used in the production of polyurethane foam, which is widely used in the furniture industry. This compound has been shown to be effective in reducing the flammability of polyurethane foam without affecting its mechanical properties.